Cas no 1625617-96-0 (3-Hydroxy-6-nitropicolinic acid)

• Product Name: 3-Hydroxy-6-nitropicolinic acid
• CAS No: 1625617-96-0
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• CID: 4907568
• Update Time: 2025-07-02

3-Hydroxy-6-nitropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-nitropicolinic acid
• [N+](=O)([O-])C1=CC=C(C(=N1)C(=O)O)O

• Inchi： 1S/C6H4N2O5/c9-3-1-2-4(8(12)13)7-5(3)6(10)11/h1-2,9H,(H,10,11)
• InChI Key： ZAAHFFUNBIRVBO-UHFFFAOYSA-N
• SMILES： OC1=CC=C([N+](=O)[O-])N=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Additional information on 3-Hydroxy-6-nitropicolinic acid

Introduction to 3-Hydroxy-6-nitropicolinic Acid (CAS No: 1625617-96-0)

3-Hydroxy-6-nitropicolinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1625617-96-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic nitro acid has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and biochemical studies. The presence of both hydroxyl and nitro functional groups makes it a versatile intermediate, facilitating various synthetic pathways and biological interactions.

The compound belongs to the class of picolinic acid derivatives, which are known for their broad spectrum of biological activities. Specifically, 3-Hydroxy-6-nitropicolinic acid exhibits promising characteristics that make it a valuable candidate for further exploration in drug development. Its molecular structure, featuring a pyridine ring substituted with hydroxyl and nitro groups, contributes to its reactivity and potential utility in synthetic chemistry.

In recent years, there has been a growing interest in nitroaromatic compounds due to their role as pharmacological intermediates. The nitro group in 3-Hydroxy-6-nitropicolinic acid can be reduced to an amine, which is a crucial step in the synthesis of various bioactive molecules. This transformation opens up numerous possibilities for designing novel therapeutic agents targeting different disease mechanisms.

Moreover, the hydroxyl group in the compound's structure allows for further functionalization, enabling the creation of more complex derivatives with enhanced pharmacological properties. Such modifications are essential for optimizing drug efficacy and minimizing side effects. Researchers have been exploring various synthetic routes to modify 3-Hydroxy-6-nitropicolinic acid, aiming to develop new compounds with improved bioavailability and target specificity.

One of the most compelling aspects of 3-Hydroxy-6-nitropicolinic acid is its potential application in the field of anticancer research. Studies have shown that nitroaromatic compounds can induce apoptosis in cancer cells by generating reactive oxygen species (ROS). The unique structure of 3-Hydroxy-6-nitropicolinic acid may enhance its ability to interact with biological targets involved in cancer cell proliferation and survival. Recent preclinical studies have demonstrated encouraging results when using derivatives of this compound in cancer cell lines, suggesting its potential as an anticancer agent.

Additionally, 3-Hydroxy-6-nitropicolinic acid has shown promise in antimicrobial applications. The nitro group's ability to disrupt bacterial cell membranes makes it an effective candidate for developing novel antibiotics. Researchers are investigating how structural modifications of 3-Hydroxy-6-nitropicolinic acid can enhance its antimicrobial activity while reducing toxicity to host cells. This line of research is particularly relevant in light of the increasing prevalence of antibiotic-resistant bacteria.

The synthesis of 3-Hydroxy-6-nitropicolinic acid involves multi-step organic reactions, often starting from readily available picolinic acid derivatives. Advanced synthetic methodologies, such as catalytic hydrogenation and oxidation processes, are employed to introduce the necessary functional groups at specific positions on the pyridine ring. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 3-Hydroxy-6-nitropicolinic acid (CAS No: 1625617-96-0) represents a fascinating compound with diverse applications in medicinal chemistry and biochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research into its pharmacological properties continues to uncover its potential as an anticancer and antimicrobial agent. As synthetic methodologies advance, the accessibility and versatility of 3-Hydroxy-6-nitropicolinic acid will likely expand, further enhancing its role in drug development and scientific exploration.